Cas no 2092459-08-8 (Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro-)

• Product Name: Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro-
• CAS No: 2092459-08-8
• MF: C₈H₈Br₂N₂O₂
• MW: 323.969320297241
• CID: 5254284
• Update Time: 2025-06-11

Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro-

• Inchi： 1S/C8H8Br2N2O2/c1-3-5(9)7(11)6(10)4(2)8(3)12(13)14/h11H2,1-2H3
• InChI Key： LDUFLAGZVGVGMP-UHFFFAOYSA-N
• SMILES： C1(N)=C(Br)C(C)=C([N+]([O-])=O)C(C)=C1Br

Additional information on Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro-

Comprehensive Analysis of Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro- (CAS No. 2092459-08-8)

The compound Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro- (CAS No. 2092459-08-8) is a highly specialized aromatic amine derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in scientific research.

Chemically, Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro- belongs to the class of nitro-substituted benzenamines, which are known for their electron-withdrawing properties. The presence of dibromo and dimethyl groups at the 2,6 and 3,5 positions, respectively, adds steric hindrance and influences the compound's reactivity. Researchers often explore such halogenated aromatic amines for their potential in organic synthesis and material science.

One of the most frequently asked questions about this compound relates to its synthetic pathways. The synthesis typically involves the nitration of 2,6-dibromo-3,5-dimethylaniline, followed by purification steps to achieve high yields. Recent advancements in green chemistry have prompted investigations into more sustainable synthesis methods, aligning with the growing demand for eco-friendly chemical processes.

The applications of Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro- are diverse. In pharmaceutical research, it serves as a key intermediate for developing novel bioactive molecules. Its structural features make it a candidate for designing enzyme inhibitors and receptor modulators. Additionally, the compound's electronic properties have sparked interest in organic electronics, particularly in the development of semiconducting materials.

From an analytical perspective, characterizing this compound requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the molecular structure and purity, which are critical for research and industrial applications. The compound's stability under various conditions is another area of active investigation, especially for long-term storage and handling protocols.

In the context of current scientific trends, Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro- has been explored in computational chemistry studies. Researchers use molecular modeling and density functional theory (DFT) calculations to predict its reactivity and interactions with other molecules. Such studies are invaluable for drug discovery and material design, reducing the need for extensive experimental trials.

Another hot topic is the compound's potential role in catalysis. Preliminary studies suggest that derivatives of 2,6-dibromo-3,5-dimethyl-4-nitroaniline could act as ligands in transition metal complexes, enhancing catalytic efficiency in various organic transformations. This aligns with the broader industry shift toward atom-efficient and selective catalytic systems.

Safety and handling of Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro- are also frequently discussed. While not classified as hazardous under standard conditions, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. Researchers emphasize the importance of risk assessment before working with any chemical substance.

Looking ahead, the future of Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro- research appears promising. With increasing interest in functional materials and tailored molecular architectures, this compound could play a pivotal role in next-generation technologies. Collaborative efforts between academia and industry are likely to uncover new applications, further solidifying its importance in chemical innovation.

In summary, Benzenamine, 2,6-dibromo-3,5-dimethyl-4-nitro- (CAS No. 2092459-08-8) represents a fascinating area of study at the intersection of organic chemistry, materials science, and pharmaceutical development. Its unique properties and versatility make it a valuable tool for researchers addressing some of today's most pressing scientific challenges.